molecular formula C17H22N4O5S2 B2744949 2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide CAS No. 2034429-35-9

2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide

Cat. No. B2744949
CAS RN: 2034429-35-9
M. Wt: 426.51
InChI Key: DASHUAHIXFCJLG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H22N4O5S2 and its molecular weight is 426.51. The purity is usually 95%.
BenchChem offers high-quality 2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Gastroprotective Properties

  • Cytoprotective Agent : A compound with similar sulfonamide structure, ebrotidine, has been shown to possess gastroprotective properties by enhancing the synthesis and secretion of mucus components, promoting mucosal repair, and maintaining mucosal integrity, suggesting potential applications in the treatment of ulcer diseases (Slomiany et al., 1997).

Antioxidant Capacity

  • Antioxidant Activity : Sulfonamide derivatives have been involved in the study of antioxidant capacities, specifically in reactions with ABTS radical cations. This indicates their potential role in developing antioxidant therapies or as models for understanding oxidative stress and its mitigation (Ilyasov et al., 2020).

Antitumor Activity

  • Antitumor Agents : Studies on imidazole derivatives, including those with sulfonamide groups, have shown promise in the search for new antitumor drugs. These compounds exhibit various biological activities that could be leveraged in designing drugs with enhanced efficacy against cancer (Iradyan et al., 2009).

Antimicrobial and Antifungal Uses

  • Antimicrobial and Antifungal Agents : Research into sulfonamide compounds such as bifonazole has highlighted their efficacy in treating superficial fungal infections, demonstrating the antimicrobial potential of sulfonamide derivatives. This suggests that similar compounds could be developed for antimicrobial purposes (Lackner & Clissold, 1989).

Novel Synthesis and Pharmaceutical Impurities

  • Pharmaceutical Development : The novel synthesis processes for omeprazole and its impurities indicate the relevance of sulfonamide compounds in developing proton pump inhibitors, with implications for creating more efficient and safer drugs for treating conditions like ulcers (Saini et al., 2019).

properties

IUPAC Name

2,5-dimethyl-N-[2-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]-2-oxoethyl]benzenesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H22N4O5S2/c1-12-4-5-13(2)15(8-12)28(25,26)19-9-16(22)21-10-14(11-21)27(23,24)17-18-6-7-20(17)3/h4-8,14,19H,9-11H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DASHUAHIXFCJLG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)S(=O)(=O)NCC(=O)N2CC(C2)S(=O)(=O)C3=NC=CN3C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H22N4O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

426.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2,5-dimethyl-N-(2-(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)-2-oxoethyl)benzenesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.